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Compound of Interest

Compound Name: 2-Bromo-6-methylbenzo[d]thiazole

Cat. No.: B1279625 Get Quote

An In-depth Technical Guide to the Safety and Handling of 2-Bromo-6-
methylbenzo[d]thiazole

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for qualified professionals and is

not a substitute for a formal Safety Data Sheet (SDS). Always consult the specific SDS

provided by the supplier before handling this chemical and adhere to all institutional and

regulatory safety protocols.

Chemical Identification
2-Bromo-6-methylbenzo[d]thiazole is a halogenated heterocyclic compound belonging to the

benzothiazole class. Benzothiazole derivatives are recognized as privileged scaffolds in

medicinal chemistry, exhibiting a wide array of biological activities.[1][2][3][4] Understanding the

specific properties and handling requirements of this analog is critical for its safe application in

research and development.
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Identifier Value

Chemical Name 2-Bromo-6-methylbenzo[d]thiazole

Synonyms
6-Bromo-2-methyl-1,3-benzothiazole, 2-Methyl-

6-bromobenzothiazole[5]

CAS Number 5304-21-2[5][6]

Molecular Formula C₈H₆BrNS[5][6]

Molecular Weight 228.11 g/mol [5][6]

Structure

Table 1: Chemical Identification of 2-Bromo-6-methylbenzo[d]thiazole.

Hazard Identification and Classification
This compound is classified as hazardous. The primary routes of exposure are ingestion, skin

contact, and eye contact.

GHS Classification Code Description

Pictogram
GHS07 (Exclamation Mark)[5]

[6]

Signal Word Warning[5][6]

Hazard Statements H302 Harmful if swallowed.[5][6]

H319
Causes serious eye irritation.

[5][6]

Precautionary Statements P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[6]

Table 2: GHS Hazard Classification.
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The logical workflow for mitigating these hazards involves a systematic process of

identification, assessment, and control.

Hazard Mitigation Protocol

Hazard Identification
(H302, H319)

Risk Assessment
(Evaluate exposure potential)

Implement Control Measures

Engineering Controls
(Fume Hood)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Emergency Response Plan
(Spill Kit, First Aid)

Click to download full resolution via product page

Figure 1: Hazard Mitigation Workflow for 2-Bromo-6-methylbenzo[d]thiazole.

Physical and Chemical Properties
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Property Value Reference

Physical Form Solid [5][6]

Color Beige [5]

Melting Point 82-84 °C [5]

Boiling Point 299.1 ± 13.0 °C (Predicted) [5]

Density 1.644 ± 0.06 g/cm³ (Predicted) [5]

pKa 1.00 ± 0.10 (Predicted) [5]

Solubility

Data not available. General

benzothiazoles are slightly

soluble in water but soluble in

organic solvents like ether and

acetone.

[7]

Table 3: Physical and Chemical Properties.

Handling, Storage, and Personal Protection
Safe handling and storage are paramount to minimize exposure risk.

4.1 Engineering Controls:

Handle exclusively in a well-ventilated area, preferably within a certified chemical fume hood.

[8][9]

4.2 Personal Protective Equipment (PPE): Proper PPE is mandatory to prevent direct contact.
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Protection Type Specification Reference

Eye/Face Protection

Tightly fitting safety goggles or

a face shield (conforming to

EN166 or NIOSH standards).

[8]

Skin Protection

Impervious gloves (e.g., nitrile

rubber), a flame-resistant lab

coat, and closed-toe shoes.

[8][9]

Respiratory Protection

Not required under normal use

with adequate engineering

controls. If dusts are generated

or exposure limits are

exceeded, use a full-face

respirator with an appropriate

particulate filter.

[8]

Table 4: Personal Protective Equipment (PPE) Recommendations.

4.3 Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[8][10]

Keep away from incompatible materials such as strong oxidizing agents.[11]

Store at room temperature.[5][6]

First Aid and Emergency Procedures
5.1 First Aid Measures: Immediate and appropriate first aid is crucial in the event of an

exposure.
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Exposure Route First Aid Protocol Reference

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses if

present and easy to do. Seek

immediate medical attention.

[8][9]

Skin Contact

Take off immediately all

contaminated clothing. Wash

skin with plenty of soap and

water for at least 15 minutes.

Seek medical attention if

irritation persists.

[8]

Ingestion

Rinse mouth thoroughly with

water. Do NOT induce

vomiting. Call a physician or

poison control center

immediately.

[9]

Inhalation

Move victim to fresh air. If

breathing is difficult or stops,

provide artificial respiration.

Seek medical attention.

[10]

Table 5: First Aid Measures.

5.2 Accidental Release Measures:

Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE as outlined

in Table 4. Avoid dust formation.[9][10]

Environmental Precautions: Prevent the material from entering drains or waterways.[9][12]

Containment and Cleanup: Carefully sweep up the solid material, avoiding dust generation,

and place it into a suitable, labeled container for disposal.[10]
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5.3 Fire-Fighting Measures:

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant

foam.[8][10]

Hazardous Combustion Products: Thermal decomposition can produce toxic gases,

including carbon oxides (CO, CO₂), nitrogen oxides (NOx), sulfur oxides, and hydrogen

bromide.[10][11]

Protective Actions: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[10][11]

Experimental Protocols
6.1 Synthesis of 2-Bromo-6-methylbenzo[d]thiazole: The following is a representative

synthesis protocol adapted from the literature.[5] All steps must be performed in a chemical

fume hood with appropriate PPE.

1. Dissolve
N-(4-bromo-2-iodophenyl)acetamide

in DMF

2. Add
Sodium Sulfide Nonahydrate &

Copper (I) Iodide

3. Heat Reaction
Stir at 80°C until completion

4. Acidify
Cool to RT, add conc. HCl,

Stir at 80°C for 12h

5. Neutralize & Extract
Add NaHCO₃ solution,

Extract with Ethyl Acetate

6. Purify
Dry organic layer, remove solvent,

Purify via Silica Gel Chromatography

Final Product:
2-Bromo-6-methylbenzo[d]thiazole

Click to download full resolution via product page

Figure 2: General Workflow for the Synthesis of 2-Bromo-6-methylbenzo[d]thiazole.

Methodology:

N-(4-bromo-2-iodophenyl)acetamide is dissolved in N,N-dimethylformamide (DMF).[5]

Sodium sulfide nonahydrate and a catalytic amount of copper (I) iodide are added to the

solution.[5]

The reaction mixture is stirred at 80 °C and monitored for completion (e.g., by TLC or HPLC).

[5]
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After completion, the mixture is cooled to room temperature, and concentrated hydrochloric

acid is added. The mixture is then stirred at 80 °C for approximately 12 hours.[5]

The reaction is neutralized with a saturated aqueous sodium bicarbonate solution.[5]

The product is extracted using an organic solvent such as ethyl acetate.[5]

The combined organic layers are washed, dried over an anhydrous drying agent (e.g.,

magnesium sulfate), filtered, and the solvent is removed under reduced pressure.[5]

The resulting residue is purified by silica gel column chromatography to yield the final

product.[5]

Potential Biological Activity and Signaling
Benzothiazole derivatives are known to modulate key cellular signaling pathways, which is a

basis for their therapeutic potential in areas like oncology and inflammation.[1][3] While the

specific activity of 2-Bromo-6-methylbenzo[d]thiazole requires empirical validation, related

compounds are known to interact with pathways such as PI3K/AKT and NF-κB.[1]
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Potential Signaling Pathways Modulated by Benzothiazole Derivatives
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Figure 3: Potential modulation of PI3K/AKT and NF-κB pathways by benzothiazole derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279625?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

